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Compound of Interest

5-Hydroxytoluene-2,4-disulphonic
Compound Name:
acid diammonium

Cat. No. 811928040

Application Notes and Protocols for the
Spectrophotometric Determination of Metal lons

Disclaimer: Extensive literature searches did not yield a specific established method for the
spectrophotometric determination of metal ions using 5-Hydroxytoluene-2,4-disulphonic acid
diammonium. The following application notes and protocols are based on the well-
documented use of a structurally similar compound, 1,2-dihydroxybenzene-3,5-disulfonic acid
(Tiron), for the determination of Iron(lll). This information is provided as a representative
example of how a substituted phenolic disulphonic acid can be used in the colorimetric analysis
of metal ions. Researchers should validate and optimize any method for their specific analyte
and matrix.

Application Notes
Introduction

Spectrophotometry is a widely used analytical technique for the quantitative determination of a
variety of analytes, including metal ions. The method is based on the principle that chemical
species absorb light at specific wavelengths. For metal ions that do not absorb light in the
visible region, a complexing agent is often employed to form a colored complex. The intensity
of the color, which is directly proportional to the concentration of the metal ion, can then be
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measured using a spectrophotometer. This approach offers a simple, rapid, and cost-effective
means of analysis, making it suitable for a wide range of applications in environmental
monitoring, clinical diagnostics, pharmaceutical analysis, and quality control.

Principle of the Method: Determination of Iron(lll) using
Tiron

1,2-dihydroxybenzene-3,5-disulfonic acid (Tiron) is a chelating agent that forms stable, colored
complexes with several metal ions. In the presence of Iron(lll) ions in a slightly acidic aqueous
solution, Tiron forms an intense blue-colored chelate.[1][2] The reaction is rapid, and the
resulting complex exhibits a strong absorbance at a specific wavelength, which can be
measured to determine the concentration of iron. The stoichiometric composition of the Fe(lll)-
Tiron chelate is typically 2:3 (Fe(lll):Tiron).[2]

The determination is based on Beer-Lambert's Law, which states that the absorbance of a
solution is directly proportional to the concentration of the absorbing species and the path
length of the light through the solution. By preparing a series of standard solutions with known
Iron(lll) concentrations and measuring their absorbance, a calibration curve can be
constructed. The concentration of an unknown sample can then be determined by measuring
its absorbance and interpolating the value from the calibration curve.

Applications

This spectrophotometric method is versatile and can be adapted for the determination of iron in
a variety of sample matrices, including:

e Environmental Samples: Analysis of iron content in potable and polluted water.[2]
» Biological Samples: Determination of iron in human blood and urine.[2]

e Food and Pharmaceutical Samples: Quantifying iron in food products and pharmaceutical
preparations.[2]

¢ Industrial Materials: Measuring iron content in alloys and steels.[2]

Quantitative Data Summary
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The following table summarizes the key quantitative parameters for the spectrophotometric

determination of Iron(lll) using Tiron.

Parameter Value Reference
Metal lon Iron(lll) (Fe3*) [1112]

) 1,2-dihydroxybenzene-3,5-
Complexing Agent [1112]

disulfonic acid (Tiron)

Wavelength of Max.

Absorbance (Amax)

665 nm

[2]

Optimal pH

Slightly acidic (e.g., 2x107° -

2x1075 M H2S04)

[2]

Molar Absorptivity (€)

6.0 x 10°> L-mol~t.cm™!

[2]

Linear Calibration Range

0.02 - 70.00 mg/L

[2]

Stoichiometry (Fe3+:Tiron) 2:3 [2]
Color of Complex Blue [1]
Reaction Time Instantaneous [2]

Stability of Complex

Stable for over 24 hours

[2]

Experimental Protocol: Determination of Iron(lll)

using Tiron

This protocol outlines the steps for the spectrophotometric determination of Iron(lll) in an

aqueous sample.

Reagent and Standard Preparation

o Standard Iron(lll) Stock Solution (1000 mg/L):

o Accurately weigh 2.422 g of ammonium iron(lll) sulfate dodecahydrate

(NHaFe(S04)2:12H20).
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o Dissolve in a small volume of deionized water in a 500 mL volumetric flask.
o Add 2 mL of concentrated sulfuric acid (H2SOa4) to prevent hydrolysis.

o Dilute to the mark with deionized water and mix thoroughly.

e Working Standard Iron(lll) Solution (10 mg/L):
o Pipette 5.0 mL of the 1000 mg/L stock solution into a 500 mL volumetric flask.
o Dilute to the mark with deionized water and mix thoroughly.

e Tiron Reagent Solution (e.g., 3 x 103 mol/L):

o Accurately weigh the appropriate amount of 1,2-dihydroxybenzene-3,5-disulfonic acid,
disodium salt.

o Dissolve in deionized water and dilute to the desired volume in a volumetric flask.
e Sulfuric Acid Solution (e.g., 1 x 10~ mol/L):

o Carefully add the required volume of concentrated H2SOa to deionized water to prepare
the desired concentration.

Construction of the Calibration Curve

o Label a series of 50 mL volumetric flasks as 0, 1, 2, 3, 4, and 5.

« Into these flasks, pipette 0, 2.5, 5.0, 7.5, 10.0, and 12.5 mL of the 10 mg/L working standard
Iron(l1l) solution, respectively. This will create standards with concentrations of 0, 0.5, 1.0,
1.5, 2.0, and 2.5 mg/L.

o To each flask, add 2.0 mL of the Tiron reagent solution.
e Add 1.0 mL of the dilute sulfuric acid solution to each flask.
e Dilute each solution to the 50 mL mark with deionized water and mix well.

¢ Allow the solutions to stand for 10 minutes for the color to stabilize.
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Set the spectrophotometer to a wavelength of 665 nm.
Use the '0' standard (the blank) to zero the spectrophotometer.
Measure the absorbance of each of the remaining standard solutions.

Plot a graph of absorbance versus concentration (mg/L). This is the calibration curve.

Analysis of an Unknown Sample

Pipette a known volume of the unknown sample into a 50 mL volumetric flask. The volume
should be chosen so that the final absorbance falls within the range of the calibration curve.
If necessary, perform a preliminary dilution of the sample.

Add 2.0 mL of the Tiron reagent solution to the flask.

Add 1.0 mL of the dilute sulfuric acid solution.

Dilute to the 50 mL mark with deionized water and mix well.

Allow the solution to stand for 10 minutes.

Measure the absorbance of the prepared sample solution at 665 nm against the blank.

Using the calibration curve, determine the concentration of Iron(lll) in the prepared sample
solution.

Calculate the concentration of Iron(lll) in the original unknown sample, accounting for any
dilutions made.

Visualizations
Experimental Workflow Diagram
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Workflow for Spectrophotometric Determination of Fe(lll) using Tiron

Preparation

Prepare Reagents & Standards
(Fe(ll1) stock, Tiron, Acid)

Dilute Stock

Prepare Calibration Standards
(Serial Dilution)

Process Standards

Measurement

Add Reagents to Standards & Sample
(Tiron + Acid)

:

Measure Absorbance at 665 nm

Analysis

Plot Calibration Curve
(Absorbance vs. Concentration)

nterpolate Sample Absprbance

Determine Unknown Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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and industry. Email: info@benchchem.com
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